Cas no 2231676-46-1 (3-(pentafluoroethyl)azetidine hydrochloride)

• Product Name: 3-(pentafluoroethyl)azetidine hydrochloride
• CAS No: 2231676-46-1
• MF: C₅H₇ClF₅N
• MW: 211.560797929764
• CID: 5304361
• Update Time: 2026-03-10

3-(pentafluoroethyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(pentafluoroethyl)azetidine hydrochloride

• Inchi： 1S/C5H6F5N.ClH/c6-4(7,5(8,9)10)3-1-11-2-3;/h3,11H,1-2H2;1H
• InChI Key： RYFWKIIRLMALJE-UHFFFAOYSA-N
• SMILES： N1CC(C(F)(F)C(F)(F)F)C1.[H]Cl

Additional information on 3-(pentafluoroethyl)azetidine hydrochloride

3-(Pentafluoroethyl)Azetidine Hydrochloride: A Comprehensive Overview

3-(Pentafluoroethyl)azetidine hydrochloride is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications in drug delivery systems. This compound, also referred to by its CAS registry number 2231676-46-1, belongs to a class of compounds that combine the properties of azetidines—a four-membered saturated lactam—with fluorinated substituents, which are known for their electron-withdrawing effects and ability to enhance pharmacokinetic profiles.

Azetidines have traditionally been studied for their potential as scaffolds in medicinal chemistry due to their rigid cyclic structure and versatility in substitution patterns. The incorporation of a pentafluoroethyl group into the azetidine ring introduces a highly fluorinated substituent, which not only adds structural complexity but also imparts unique physicochemical properties to the molecule. These properties include increased lipophilicity, enhanced stability, and improved solubility profiles, all of which are critical factors in drug development.

Recent studies have highlighted the potential of 3-(pentafluoroethyl)azetidine hydrochloride as a precursor or intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable component in the design of drugs targeting various therapeutic areas, including oncology, central nervous system disorders, and infectious diseases. The fluorinated substituent, in particular, plays a crucial role in modulating the pharmacokinetics of the molecule, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

One of the key advantages of this compound is its potential for use as a prodrug or a drug delivery vehicle. The azetidine ring provides a robust framework that can be functionalized with various bioisosters or targeting ligands to enhance specificity and efficacy. Additionally, the presence of the pentafluoroethyl group enables fine-tuning of the molecule's physicochemical properties, allowing for tailored drug designs that address challenges such as poor oral bioavailability or off-target effects.

In terms of recent advancements, researchers have explored the use of 3-(pentafluoroethyl)azetidine hydrochloride in the development of targeted therapies for cancer. The compound's ability to act as a chelating agent or a scaffold for metal-based drugs has opened new avenues in anticancer drug design. Furthermore, its stability under physiological conditions makes it an attractive candidate for parenteral administration, where controlled release and sustained drug levels are critical.

Another area of active research is the investigation of this compound's role in peptide synthesis. The azetidine ring can serve as a peptidomimetic scaffold, offering advantages such as improved stability and enhanced bioavailability compared to traditional peptide-based drugs. The incorporation of the pentafluoroethyl group further enhances the molecule's ability to mimic natural peptides while reducing immunogenicity, a significant concern in therapeutic protein and peptide drug development.

It is worth noting that the synthesis of 3-(pentafluoroethyl)azetidine hydrochloride has been optimized to achieve high yields and purity, which are essential for its use in preclinical and clinical studies. The compound's crystalline structure and solubility properties have also been characterized extensively, providing valuable insights into its behavior during formulation and in vivo testing.

In conclusion, the 3-(pentafluoroethyl)azetidine hydrochloride (CAS NO: 2231676-46-1) represents a significant advancement in the field of pharmaceutical chemistry. Its unique combination of structural features and fluorinated substituents positions it as a valuable tool in drug design and development. As research continues to unravel its potential applications, this compound is poised to play a critical role in addressing unmet medical needs across various therapeutic areas.